6-Fluoro-7-(1-piperazinyl)-1-(2'-phenyl-1'-cyclopropyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid

Description

6-Fluoro-7-(1-piperazinyl)-1-(2'-phenyl-1'-cyclopropyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid is a chemical compound that belongs to the quinolone family. A closely related compound is 1-Cyclopropyl-6-fluoro-4-oxo-7-piperazin-1-yl-quinoline-3-carboxylic acid, also known as Ciprofloxacin, which has a molecular weight of 468.5 g/mol . These compounds often feature a core structure of quinoline with various substitutions at different positions, conferring unique properties . The presence of a cyclopropyl group, a fluoro group, and a piperazinyl group, along with the carboxylic acid moiety, contributes to the compound's specific chemical and biological activities.

Research assistants in scientific and medical fields may encounter such compounds during studies . Their work involves tasks such as data collection, analysis, and project management, all of which necessitate a strong understanding of chemical compounds and their roles in experiments . A research assistant's resume should highlight skills in data interpretation and collaborative research techniques . They should also showcase experience with research methodologies and the ability to work independently . Furthermore, they need to emphasize their expertise as researchers, as well as any academic accomplishments or recognition .

Another similar compound is 6-fluoro-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid . These compounds may have applications in various scientific fields, including medicinal chemistry, where they could be investigated for their potential biological activities . In the context of pharmaceutical substances, it is important to assign international nonproprietary names (INN) for clear identification .

• CAS No.: 103531-48-2
• Product Name: 6-Fluoro-7-(1-piperazinyl)-1-(2'-phenyl-1'-cyclopropyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• Molecular Formula: C23H22FN3O3
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 6-fluoro-4-oxo-1-[(1R,2S)-2-phenylcyclopropyl]-7-piperazin-1-ylquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C23H22FN3O3/c24-18-10-16-20(12-21(18)26-8-6-25-7-9-26)27(13-17(22(16)28)23(29)30)19-11-15(19)14-4-2-1-3-5-14/h1-5,10,12-13,15,19,25H,6-9,11H2,(H,29,30)/t15-,19+/m0/s1
• Standard InChIKey: FNNPFNDZIMUNOD-HNAYVOBHSA-N
• SMILES: C1CN(CCN1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4C5=CC=CC=C5)F
• Canonical SMILES: C1CN(CCN1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4C5=CC=CC=C5)F
• Synonyms: 6-fluoro-7-(1-piperazinyl)-1-(2'-phenyl-1'-cyclopropyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid; 6-fluoro-7-(1-piperazinyl)-1-(2'-phenyl-1'-cyclopropyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid, ((+)1'R,2'S)-isomer; 6-FPPCOQC
• PubChem Compound: 128410
• Last Modified: Jul 17 2023